Cas no 2102410-59-1 (4-CHLORO-8,8-DIMETHYL-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE)

• Product Name: 4-CHLORO-8,8-DIMETHYL-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE
• CAS No: 2102410-59-1
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 5708065
• PubChem ID: 138110542
• Update Time: 2023-10-15

4-CHLORO-8,8-DIMETHYL-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-8,8-DIMETHYL-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE
• 2102410-59-1

• Inchi： 1S/C12H14ClN3O/c1-12(2)4-3-7-6(5-12)8-9(17-7)10(13)16-11(14)15-8/h3-5H2,1-2H3,(H2,14,15,16)
• InChI Key： MRCHVCZGTJZWTM-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3=C(CCC(C)(C)C3)O2)N=C(N)N=1

Computed Properties

• Exact Mass: 251.0825398g/mol
• Monoisotopic Mass: 251.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.9Ų